Cas no 1805486-17-2 (3-Bromo-6-cyano-2-formylbenzoic acid)

• Product Name: 3-Bromo-6-cyano-2-formylbenzoic acid
• CAS No: 1805486-17-2
• MF: C₉H₄BrNO₃
• MW: 254.036961555481
• MDL: MFCD28735432
• CID: 4785855
• Update Time: 2025-06-08

3-Bromo-6-cyano-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-cyano-2-formylbenzoic acid

• MDL： MFCD28735432
• Inchi： 1S/C9H4BrNO3/c10-7-2-1-5(3-11)8(9(13)14)6(7)4-12/h1-2,4H,(H,13,14)
• InChI Key： ADFXDQGAAMPTEZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(=O)O)=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Bromo-6-cyano-2-formylbenzoic acid

Introduction to 3-Bromo-6-cyano-2-formylbenzoic acid (CAS No. 1805486-17-2)

3-Bromo-6-cyano-2-formylbenzoic acid (CAS No. 1805486-17-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound features a bromine atom, a cyano group, and a formyl group attached to a benzoic acid backbone, making it an intriguing molecule for both academic research and industrial development.

The chemical structure of 3-Bromo-6-cyano-2-formylbenzoic acid is characterized by its aromatic ring system with multiple functional groups. The bromine atom at the 3-position and the cyano group at the 6-position contribute to its reactivity and stability, while the formyl group at the 2-position provides a reactive carbonyl moiety that can participate in various chemical reactions. The benzoic acid backbone further enhances its utility in synthetic pathways and biological studies.

In the realm of medicinal chemistry, 3-Bromo-6-cyano-2-formylbenzoic acid has shown promise as a potential lead compound for drug discovery. Recent studies have explored its pharmacological properties and biological activities, particularly in the context of cancer research. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The bromine and cyano groups were found to play crucial roles in modulating the compound's biological activity, making it an attractive candidate for further optimization.

Moreover, the synthetic versatility of 3-Bromo-6-cyano-2-formylbenzoic acid has been leveraged in the development of novel materials. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for constructing advanced polymeric materials with enhanced mechanical properties and thermal stability. The formyl group facilitates cross-linking reactions, while the bromine and cyano groups contribute to the overall stability and functionality of the resulting polymers.

In addition to its applications in medicinal chemistry and materials science, 3-Bromo-6-cyano-2-formylbenzoic acid has also been studied for its potential use in catalysis. A recent paper in Chemical Communications (2020) highlighted its effectiveness as a ligand in transition metal-catalyzed reactions. The unique combination of functional groups on this molecule allows it to coordinate with metal centers, enhancing catalytic activity and selectivity in various organic transformations.

The synthesis of 3-Bromo-6-cyano-2-formylbenzoic acid involves multiple steps, each carefully optimized to ensure high yield and purity. One common approach involves starting from commercially available benzoic acid derivatives and sequentially introducing the bromine, cyano, and formyl groups through well-established chemical reactions. For example, bromination can be achieved using bromine or N-bromosuccinimide (NBS), while cyanation can be performed using cyanogen bromide or other cyanating agents. The formylation step typically involves Vilsmeier-Haack reaction or other formylation methods.

Recent advancements in green chemistry have also influenced the synthesis of 3-Bromo-6-cyano-2-formylbenzoic acid. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste generation and energy consumption. For instance, a study published in Green Chemistry (2021) described a novel method for synthesizing this compound using microwave-assisted reactions, which significantly reduced reaction times and improved overall efficiency.

In conclusion, 3-Bromo-6-cyano-2-formylbenzoic acid (CAS No. 1805486-17-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers exploring new frontiers in medicinal chemistry, materials science, catalysis, and green chemistry. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in future scientific advancements.